Cas no 2034608-38-1 (N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide)

• Product Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide
• CAS No: 2034608-38-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5337520
• Update Time: 2025-06-08

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)benzofuran-2-carboxamide
• N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H16N4O2S/c21-16(14-9-11-3-1-2-4-13(11)22-14)18-12-5-7-20(8-6-12)15-10-17-23-19-15/h1-4,9-10,12H,5-8H2,(H,18,21)
• InChI Key： ZARRKGKYXYXKDI-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 3.1
• Topological Polar Surface Area: 99.5

Additional information on N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide

Professional Introduction to N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide (CAS No. 2034608-38-1)

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034608-38-1, represents a convergence of advanced heterocyclic chemistry and pharmacological innovation. Its molecular structure, featuring a combination of benzofuran and piperidine moieties linked through a thiadiazole bridge, positions it as a promising candidate for further exploration in medicinal chemistry.

The core structural components of this compound, particularly the thiadiazole ring system, are well-documented for their broad spectrum of biological activities. Thiadiazoles have been extensively studied for their potential in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a thiadiazole moiety into the molecular framework of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide not only enhances its pharmacological profile but also opens up new avenues for structural optimization and drug design.

Furthermore, the presence of a piperidine ring in the compound contributes to its pharmacokinetic properties. Piperidine derivatives are known for their favorable solubility and metabolic stability, making them attractive for drug development. The combination of these features in N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide suggests that it may exhibit enhanced bioavailability and reduced toxicity compared to simpler analogs.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential therapeutic applications. Molecular modeling studies have indicated that N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide may interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These findings align with the growing interest in structure-based drug design approaches that leverage computational tools to accelerate the discovery process.

In the realm of experimental pharmacology, the synthesis and characterization of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide have provided valuable insights into its biological activity. Preliminary in vitro studies have demonstrated promising results in terms of inhibitory effects on key enzymes associated with disease pathways. For instance, the compound has shown potential as an inhibitor of protein kinase activity, which is a critical target in oncology research. Such findings underscore the importance of this compound as a lead molecule for further development.

The benzofuran moiety in N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1-benzofuran-2-carboxamide also contributes to its unique pharmacological profile. Benzofuran derivatives have been explored for their antimicrobial and anti-inflammatory properties, making them relevant in the context of infectious diseases and chronic inflammatory conditions. The synergistic interaction between the thiadiazole and benzofuran components may enhance the overall therapeutic efficacy of the compound.

As research continues to evolve, N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yll]-bentofuran 2020 carboxamide is poised to play a significant role in the development of novel therapeutics. The integration of cutting-edge synthetic methodologies with advanced analytical techniques will be crucial in refining its structure and optimizing its pharmacological properties. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible medical breakthroughs.

The future prospects for N-[1-(1(25)thiadiazol 3 yl)piperidin 4 yl] 203460838 11 benzofuran 2 carboxamide are bright given its multifaceted structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models. These efforts will provide a solid foundation for future clinical trials and commercialization efforts.

In conclusion, N-[1-(12,5-thiadiazol 3 yl)piperidin 4 yl]-benzofuran 2 carboxamide (CAS No.2034608 38 11) represents a compelling example of how innovative chemical design can yield promising candidates for drug development. Its unique structural composition and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutics across multiple disease domains.